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Compound Name: LY2886721 hydrochloride

Cat. No.: B580903 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
LY2886721 hydrochloride is a potent and selective inhibitor of the β-site amyloid precursor

protein cleaving enzyme 1 (BACE1).[1][2] BACE1 is the rate-limiting enzyme in the

amyloidogenic pathway, which leads to the production of amyloid-beta (Aβ) peptides.[3] An

accumulation of Aβ peptides in the brain is a pathological hallmark of Alzheimer's disease. The

HEK293Swe cell line is a human embryonic kidney cell line stably transfected with the amyloid

precursor protein (APP) gene carrying the Swedish (K670N/M671L) mutation. This mutation

enhances the cleavage of APP by BACE1, leading to increased production of Aβ peptides.

Consequently, the HEK293Swe cell line is a widely utilized in vitro model for screening and

characterizing BACE1 inhibitors.

These application notes provide a detailed protocol for utilizing LY2886721 hydrochloride to

inhibit Aβ production in the HEK293Swe cell line, along with expected quantitative data and

visualizations of the relevant biological pathways and experimental procedures.

Data Presentation
Quantitative Data Summary
The following table summarizes the in vitro potency of LY2886721 hydrochloride in enzymatic

and cellular assays.
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Assay Type
Target/Cell
Line

Parameter Value (nM) Reference

Enzymatic Assay
Recombinant

Human BACE1
IC50 20.3 [1][2]

Enzymatic Assay
Recombinant

Human BACE2
IC50 10.2 [1][2]

Cellular Assay HEK293Swe EC50 (Aβ1-40) 18.5 [4]

Cellular Assay HEK293Swe EC50 (Aβ1-42) 19.7 [4]

Cellular Assay
PDAPP Neuronal

Culture

EC50 (Aβ1-40 &

Aβ1-42)
~10 [1]

Signaling Pathway
The processing of amyloid precursor protein (APP) can occur via two main pathways: the non-

amyloidogenic pathway and the amyloidogenic pathway. LY2886721, as a BACE1 inhibitor,

specifically targets the amyloidogenic pathway to reduce the production of Aβ peptides.
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Caption: Amyloid Precursor Protein (APP) Processing Pathways.
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Experimental Protocols
Protocol 1: In vitro Inhibition of Aβ Production in
HEK293Swe Cells
This protocol details the steps for treating HEK293Swe cells with LY2886721 hydrochloride
and measuring the subsequent reduction in secreted Aβ peptides.

Materials:

HEK293Swe cells

Complete growth medium (e.g., DMEM with 10% FBS and appropriate selection antibiotics)

LY2886721 hydrochloride

DMSO (for stock solution)

Phosphate-buffered saline (PBS)

Cell culture plates (e.g., 24-well or 96-well)

Aβ1-40 and Aβ1-42 ELISA kits

Cell viability assay kit (e.g., MTT or CellTiter-Glo®)

Standard laboratory equipment (incubator, centrifuge, pipettes, etc.)

Procedure:

Cell Seeding:

Culture HEK293Swe cells in complete growth medium in a T75 flask until they reach 80-

90% confluency.

Trypsinize the cells and resuspend them in fresh medium.

Seed the cells into 24-well or 96-well plates at a density that will result in approximately

80-90% confluency after 24 hours.
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Incubate the cells at 37°C in a humidified atmosphere with 5% CO2.

Compound Preparation:

Prepare a stock solution of LY2886721 hydrochloride in DMSO (e.g., 10 mM).

On the day of the experiment, prepare serial dilutions of the LY2886721 hydrochloride
stock solution in a serum-free medium to achieve the desired final concentrations (e.g.,

ranging from 0.1 nM to 10 µM). Include a vehicle control (DMSO at the same final

concentration as the highest compound concentration).

Cell Treatment:

After 24 hours of incubation, aspirate the growth medium from the seeded cells.

Wash the cells once with sterile PBS.

Add the prepared compound dilutions (and vehicle control) to the respective wells.

Incubate the cells for a defined period, typically overnight (16-24 hours), at 37°C and 5%

CO2.[1][4]

Sample Collection and Analysis:

After the incubation period, carefully collect the conditioned medium from each well.

Centrifuge the conditioned medium to pellet any detached cells or debris.

Analyze the supernatant for Aβ1-40 and Aβ1-42 levels using specific ELISA kits according

to the manufacturer's instructions.

Cell Viability Assessment:

To ensure that the observed reduction in Aβ is not due to cytotoxicity, perform a cell

viability assay on the remaining cells in the plate.[4]

Follow the protocol provided with the chosen cell viability assay kit.

Experimental Workflow Diagram:
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Caption: Workflow for Aβ Inhibition Assay in HEK293Swe Cells.
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Conclusion
LY2886721 hydrochloride is a valuable research tool for studying the amyloidogenic pathway

of APP processing. The protocols and data presented here provide a framework for

researchers to effectively utilize this compound in the HEK293Swe cell line to investigate the

mechanisms of Aβ production and the efficacy of BACE1 inhibition. Careful execution of these

protocols will yield reproducible and reliable data for advancing our understanding of

Alzheimer's disease and the development of potential therapeutic interventions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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